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Compound of Interest

Compound Name:
Ethyl 2-aminopyrimidine-5-

carboxylate

Cat. No.: B112800 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the health and safety

information for Ethyl 2-aminopyrimidine-5-carboxylate, a key building block in

pharmaceutical research and development. This document summarizes critical safety data,

outlines handling procedures, and presents a logical workflow for ensuring laboratory safety.

Hazard Identification and Classification
Ethyl 2-aminopyrimidine-5-carboxylate is classified as harmful if swallowed, causes skin and

serious eye irritation, and may cause respiratory irritation.[1][2] The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following

classifications:
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Hazard Class Category

Acute Toxicity, Oral Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2A

Specific Target Organ Toxicity - Single Exposure

(Respiratory tract irritation)
Category 3

Source:[2]

GHS Label Elements
The following pictograms, signal word, and hazard statements are associated with Ethyl 2-
aminopyrimidine-5-carboxylate:

Pictogram Signal Word Hazard Statements

Warning

H302: Harmful if swallowed.[1]

[2] H315: Causes skin

irritation.[1][2] H319: Causes

serious eye irritation.[1][2]

H335: May cause respiratory

irritation.[1][2]

Precautionary Statements
A comprehensive set of precautionary statements is crucial for the safe handling of this

compound. These are categorized into prevention, response, storage, and disposal.
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Category Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[3]

P264

Wash hands and any exposed

skin thoroughly after handling.

[3][4]

P270
Do not eat, drink or smoke

when using this product.[3]

P271
Use only outdoors or in a well-

ventilated area.[3][5]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[3][4]

Response P301+P317
IF SWALLOWED: Get medical

help.[3]

P302+P352
IF ON SKIN: Wash with plenty

of water.[3]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[3]

P305+P354+P338

IF IN EYES: Immediately rinse

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[3]

P317 Get medical help.[3]

P319
Get medical help if you feel

unwell.[3]

P332+P317
If skin irritation occurs: Get

medical help.[3]
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P362+P364
Take off contaminated clothing

and wash it before reuse.[3]

Storage P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.[3]

P405 Store locked up.[3][5]

Disposal P501

Dispose of contents/container

to an appropriate treatment

and disposal facility in

accordance with applicable

laws and regulations.[3]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of Ethyl 2-aminopyrimidine-
5-carboxylate are not publicly available. However, the hazard classifications are typically

derived from standardized Organisation for Economic Co-operation and Development (OECD)

test guidelines or equivalent methods. These would include:

Acute Oral Toxicity: OECD Test Guideline 423 (Acute Toxic Class Method) or OECD 420

(Fixed Dose Procedure).

Skin Irritation: OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion).

Eye Irritation: OECD Test Guideline 405 (Acute Eye Irritation/Corrosion).

Specific Target Organ Toxicity - Single Exposure: OECD Test Guideline 407 (Repeated Dose

28-day Oral Toxicity Study in Rodents) can provide data, although specific inhalation studies

might also be conducted.

Safe Handling and Storage Workflow
The following diagram illustrates the logical workflow for the safe handling and storage of Ethyl
2-aminopyrimidine-5-carboxylate, from initial risk assessment to final disposal.
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Risk Assessment & Planning Handling & Personal Protective Equipment (PPE) Storage & Incompatibilities Emergency Procedures & Disposal

Review SDS Identify Hazards Develop SOPs Use in Ventilated Area Wear Gloves, Goggles,
Lab Coat Avoid Ingestion/Inhalation/Contact Store Away from Oxidizing Agents Store in Cool, Dry,

Well-Ventilated Area Waste DisposalKeep Container Tightly Closed First Aid Measures
(Eyes, Skin, Inhalation, Ingestion)Spill Containment

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Ethyl 2-aminopyrimidine-5-carboxylate.

Toxicological Information
While specific quantitative toxicological data such as LD50 (median lethal dose) or LC50

(median lethal concentration) values for Ethyl 2-aminopyrimidine-5-carboxylate are not

readily available in the public domain, the GHS classification of "Acute Toxicity, Oral, Category

4" indicates a potential for harm if ingested.[2][5] No data is available regarding skin

corrosion/irritation, serious eye damage/eye irritation, respiratory or skin sensitization, germ cell

mutagenicity, carcinogenicity, reproductive toxicity, or specific target organ toxicity (repeated

exposure).[3]

Stability and Reactivity
Information on the chemical stability and reactivity of Ethyl 2-aminopyrimidine-5-carboxylate
is limited. It is generally advised to avoid strong oxidizing agents.[4] Hazardous decomposition

products may include nitrogen oxides, carbon monoxide, and carbon dioxide.[4]

First-Aid Measures
In the event of exposure, the following first-aid measures should be taken:
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Exposure Route First-Aid Measures

Inhalation

Remove the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[3] Do not use mouth-to-mouth

resuscitation if the victim ingested or inhaled the

chemical.

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[3]

Eye Contact

Rinse with pure water for at least 15 minutes.

Remove contact lenses if present and easy to

do. Continue rinsing and consult a doctor.[3]

Ingestion

If swallowed, get medical help.[3] Rinse mouth

with water. Never give anything by mouth to an

unconscious person.

This guide is intended to provide essential safety information for trained professionals. Always

consult the most current Safety Data Sheet (SDS) from your supplier before handling this

chemical and ensure that a thorough risk assessment is conducted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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